Cas no 1257792-41-8 (hetrombopag)

hetrombopag structure
hetrombopag structure
Product Name:hetrombopag
CAS No:1257792-41-8
MF:C25H22N4O5
MW:458.465985774994
CID:5687684
PubChem ID:135565610
Update Time:2025-02-13

hetrombopag Chemical and Physical Properties

Names and Identifiers

    • 5-(3-(2-(1-(bicyclo(4.2.0)octa-1,3,5-trien-3-yl)-3-methyl-5-oxo-1H-pyrazol-4(5H)-ylidene)hydrazinyl)-2-hydroxyphenyl)furan-2-carboxylic acid
    • (Z)-5-(2-Hydroxy-3-(2-(3-methyl-5-oxo-1-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-pyrazol-4(5H)-ylidene)hydrazinyl)phenyl) furan-2-carboxylic acid
    • BDGGFTDRPHKXFC-UHFFFAOYSA-N
    • Hetrombopag
    • 5-[2-hydroxy-3-[[5-methyl-3-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-pyrazol-4-yl]diazenyl]phenyl]furan-2-carboxylic acid
    • SCHEMBL1705719
    • Q27273312
    • GTPL10657
    • 9WGT51BDDL
    • Rafutrombopag [INN]
    • SHR8735
    • 1257792-41-8
    • 2114365-78-3
    • SHR-8735
    • HY-145589
    • starbld0048253
    • CHEMBL4594401
    • Rafutrombopag
    • SCHEMBL1705718
    • 2-Furancarboxylic acid, 5-(3-((2Z)-2-(1,5-dihydro-3-methyl-5-oxo-1-(5,6,7,8-tetrahydro-2-naphthalenyl)-4H-pyrazol-4-ylidene)hydrazinyl)-2-hydroxyphenyl)-
    • BDGGFTDRPHKXFC-QYQHSDTDSA-N
    • GLXC-26968
    • Hetrombopag [WHO-DD]
    • 2600513-51-5
    • 5-(2-hydroxy-3-{N'-[3-methyl-5-oxo-1-(5,6,7,8-tetrahydro-naphthalen-2-yl)-1,5-dihydro-pyrazol-4-ylidene]-hydrazino}-phenyl)-furan-2-carboxylic acid
    • 5-(5-(2-(5-Methyl-3-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)-2,3-dihydro-1H-pyrazol-4-yl)hydrazono)-6-oxocyclohexa-1,3-dien-1-yl)furan-2-carboxylic acid
    • AKOS040748525
    • (Z)-5-(2-hydroxy-3-{N'-[3-methyl-5-oxo-1-(5,6,7,8-tetrahydro-naphthalen-2-yl)-1,5-dihydro-pyrazol-4-ylidene]-hydrazino}-phenyl)-furan-2-carboxylic acid
    • Hengqu
    • 2-Furancarboxylic acid, 5-[3-[(2Z)-2-[1,5-dihydro-3-methyl-5-oxo-1-(5,6,7,8-tetrahydro-2-naphthalenyl)-4H-pyrazol-4-ylidene]hydrazinyl]-2-hydroxyphenyl]-
    • UNII-9WGT51BDDL
    • Hetrombopag Ethanolamine
    • HetrombopagEthanolamine
    • SHR 8735
    • DA-77337
    • GLXC-15453
    • DA-74100
    • hetrombopag
    • Inchi: 1S/C25H22N4O5/c1-14-22(24(31)29(28-14)17-10-9-15-5-2-3-6-16(15)13-17)27-26-19-8-4-7-18(23(19)30)20-11-12-21(34-20)25(32)33/h4,7-13,28,30H,2-3,5-6H2,1H3,(H,32,33)/b27-26+
    • InChI Key: YATJUTCKRWETAB-CYYJNZCTSA-N
    • SMILES: O=C1C(=C(C)NN1C1C=CC2=C(C=1)CCCC2)/N=N/C1C=CC=C(C2=CC=C(C(=O)O)O2)C=1O

Computed Properties

  • Exact Mass: 458.15901982g/mol
  • Monoisotopic Mass: 458.15901982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 860
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • Color/Form: Solid powder
  • Density: 1.47±0.1 g/cm3(Predicted)
  • Boiling Point: 669.3±65.0 °C(Predicted)
  • Solubility: DMSO:0.0(Max Conc. mg/mL);0.0(Max Conc. mM)
  • pka: -1.35±0.40(Predicted)

hetrombopag Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.